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Introduction
Glycerol diacetate, also known as diacetin, is a versatile organic compound derived from the

esterification of glycerol with acetic acid.[1] It is a diglyceride and exists as a clear, colorless,

and somewhat oily liquid that is hygroscopic in nature.[2][3] Typically, glycerol diacetate is a

mixture of two isomers: 1,2-glyceryl diacetate and 1,3-glyceryl diacetate.[4] This compound has

found extensive application across various industries, including pharmaceuticals, food and

beverages, cosmetics, and industrial manufacturing, owing to its properties as a solvent,

plasticizer, emollient, and flavoring agent.[2][5] In the pharmaceutical sector, it is particularly

valued as a solvent and carrier for active pharmaceutical ingredients (APIs), enhancing their

stability and bioavailability.[6][7]

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of glycerol diacetate.
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Property Value Citations

Synonyms

Diacetin, Glyceryl Diacetate,

Glycerine Diacetate, 1,2,3-

Propanetriol diacetate

[3][8]

CAS Number

25395-31-7 (mixture), 102-62-

5 (1,2-isomer), 105-70-4 (1,3-

isomer)

[4]

EC Number 246-941-2 [4][6]

E Number E1517 [4]

Molecular Formula C₇H₁₂O₅ [6][9]

Molecular Weight 176.17 g/mol [6][9]

Appearance
Clear, colorless, viscous, oily

liquid
[4][5]

Odor Odorless to slight, fatty odor [2][9]

Taste Slight bitter taste [3][9]

Physicochemical Data
Property Value Citations

Density 1.17 - 1.1875 g/mL at 25 °C [2][6][10]

Boiling Point 259 - 280 °C [3][4][11]

Melting Point -30 °C [4][11]

Flash Point >110 °C (>230 °F) [3][12]

Refractive Index n20/D 1.440 [2][6]

Vapor Pressure
<1 mmHg at 20 °C; 0.007

mmHg at 25 °C
[9][13][14]

Vapor Density 6.1 (Air = 1) [3][14]

pH 5-6 (50g/l, H₂O, 20℃) [9]
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Solubility
Solvent Solubility Citations

Water Soluble/Miscible [3][6][10]

Alcohol (Ethanol) Soluble/Miscible [3][6][10]

Ether Soluble (partially) [6][10]

Benzene Soluble/Miscible [3][9][10]

Carbon Disulfide Practically insoluble [6]

Experimental Protocols
Synthesis of Glycerol Diacetate via Esterification
This protocol describes a common laboratory-scale synthesis of glycerol diacetate.

Materials:

Glycerol

Acetic acid (glacial)

Acid catalyst (e.g., Amberlyst-15)

Water-carrying agent (e.g., cyclohexane)

Reaction flask with a reflux condenser and Dean-Stark trap

Heating mantle

Distillation apparatus

Procedure:

Combine glycerol and acetic acid in a molar ratio of approximately 1:2 in the reaction flask.

[15]
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Add a catalytic amount of an acid catalyst, such as Amberlyst-15.[15]

Add a water-carrying agent like cyclohexane to the mixture to facilitate the removal of water

produced during the reaction.[15]

Heat the mixture to the reaction temperature (typically 80-95 °C) under reflux.[15]

Continuously remove the water-acetic acid azeotrope using the Dean-Stark trap to drive the

equilibrium towards the formation of the di-ester.

Monitor the reaction progress over several hours (e.g., 10-12 hours).[15]

After the reaction is complete, cool the mixture to room temperature.

Separate the catalyst by filtration.

Remove any excess acetic acid and the water-carrying agent by distillation under normal

pressure.[15]

Purify the resulting glycerol diacetate by vacuum distillation to obtain the final product.[15]

Reactants & Catalysts

Reaction Process Purification
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Caption: Synthesis workflow for glycerol diacetate production.

Assay for Purity (Titration Method)
This protocol outlines a method for determining the purity of a glycerol diacetate sample.[16]

Materials:

Glycerol diacetate sample

1 N Potassium hydroxide (KOH) solution

Isopropanol

Pressure-resistant bottle

Water bath

0.5 N Sulfuric acid (H₂SO₄)

Phenolphthalein indicator solution

Burette

Procedure:

Accurately weigh approximately 1 g of the glycerol diacetate sample and transfer it to a

pressure-resistant bottle.[16]

Add 25 mL of 1 N potassium hydroxide solution and 15 mL of isopropanol to the bottle.[16]

Securely stopper the bottle and place it in a water bath maintained at 98 ± 2 °C for 1 hour.

[16] The water level should be just above the liquid level in the bottle.

Remove the bottle from the water bath and allow it to cool to room temperature.

Carefully uncap the bottle to release any pressure.

Add 6 to 8 drops of phenolphthalein indicator solution.[16]
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Titrate the excess potassium hydroxide with 0.5 N sulfuric acid until the pink color just

disappears.[16]

Perform a blank determination using the same procedure without the glycerol diacetate

sample.

Calculate the percentage of glycerol diacetate in the sample. Each mL of 0.5 N sulfuric acid

is equivalent to 44.04 mg of C₇H₁₂O₅.[16]

Applications in Drug Development
Glycerol diacetate's properties make it a valuable excipient in pharmaceutical formulations.

Solvent and Co-solvent: It is an effective solvent for a variety of APIs, particularly those with

poor water solubility.[6][7] This can enhance the bioavailability of the drug.[7]

Carrier in Formulations: It serves as a stable carrier in oral solutions and topical

preparations.[6][7]

Plasticizer: In the manufacturing of certain materials, it acts as a plasticizer, improving

flexibility and durability.[2][6] This is relevant for some drug delivery systems.

Formulation Aid: It helps in the even distribution and stability of active components within a

formulation.[6]

Pharmaceuticals Food & Beverage Cosmetics Industrial
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Plasticizer in
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Caption: Key applications of glycerol diacetate.

Safety and Handling
Handling:

Use in a well-ventilated area to minimize inhalation of vapors.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

[6][17]

Keep away from open flames and sources of ignition as it is flammable.[6]

Storage:

Store in a cool, dry place away from direct sunlight and heat sources.[6][13]

Keep containers tightly closed.[13]

Store in containers made of compatible materials like glass or certain plastics.[6]

First Aid:

Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms persist.

[6]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

[6]

Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water.[17]

Disposal:

Dispose of waste material and contaminated containers in accordance with local, state, and

federal regulations.[6]
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Stability and Reactivity:

Glycerol diacetate is stable under normal temperatures and pressures.[13][18]

It is hygroscopic.[6]

Avoid exposure to heat, open flames, and strong reactive substances like oxidizing agents.

[6][18]

Hazardous decomposition products may include acetic acid and other potentially hazardous

by-products.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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